N-(4-Aminophenyl)-2-(2-isopropyl-5-methylphenoxy)-acetamide
Overview
Description
N-(4-Aminophenyl)-2-(2-isopropyl-5-methylphenoxy)-acetamide (NAPIPMPA) is an amide that is used in a variety of scientific research applications. It is a relatively new compound and has been gaining attention due to its unique properties. NAPIPMPA has been studied for its ability to interact with a variety of proteins, enzymes, and other molecules. It has been used to study a variety of biological processes and has been found to be useful in a number of laboratory experiments.
Scientific Research Applications
Degradation and Environmental Fate
Research into the degradation of acetaminophen, a closely related compound, by advanced oxidation processes (AOPs) highlights the generation of various by-products, such as hydroquinone, benzoquinone, and acetamide. These studies are crucial for understanding the environmental fate of similar acetamide derivatives and their potential impact on ecosystems. The examination of acetaminophen and its derivatives provides insights into the degradation pathways, kinetics, and mechanisms involved, contributing to the development of more effective water treatment solutions and environmental protection strategies (Qutob et al., 2022).
Molecular Pathogenesis and Treatment Options
Investigations into acetaminophen-induced liver injury (AILI) offer a framework for understanding the molecular pathogenesis of liver damage caused by acetamide derivatives. These studies highlight the importance of identifying potential pathological mechanisms and therapeutic targets to mitigate liver toxicity. Understanding the role of N-acetyl-p-benzoquinone imine (NAPQI) and other metabolites in inducing oxidative stress and inflammation provides a basis for developing novel strategies for the treatment of liver injuries associated with similar compounds (Cai et al., 2022).
Pharmacological Applications
The exploration of the therapeutic potential of acetamide derivatives in psychiatry, particularly in addiction, compulsive and grooming disorders, schizophrenia, and bipolar disorder, is of significant interest. N-acetylcysteine (NAC), a derivative with a similar functional group, demonstrates benefits in these psychiatric disorders by modulating neurotropic, inflammatory pathways, and glutamatergic neurotransmission. This suggests that other acetamide derivatives might also possess similar therapeutic potentials, warranting further research into their mechanisms of action and clinical applications (Dean, Giorlando, & Berk, 2011).
properties
IUPAC Name |
N-(4-aminophenyl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-12(2)16-9-4-13(3)10-17(16)22-11-18(21)20-15-7-5-14(19)6-8-15/h4-10,12H,11,19H2,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCGLXMTYPUEAQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=C(C=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Aminophenyl)-2-(2-isopropyl-5-methylphenoxy)-acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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